Cas no 24973-50-0 (1,1'-Biphenyl-3-carbonitrile)

1,1'-Biphenyl-3-carbonitrile Properties

Names and Identifiers

• [1,1'-biphenyl]-3-carbonitrile
• 3-Cyanobiphenyl
• 3-phenylcyanobenzene
• 3-phenylbenzonitrile
• AS-38854
• ZAA97350
• SYHJILPZUNKNHQ-UHFFFAOYSA-N
• A877752
• 3-phenyl-benzonitrile
• AKOS006346215
• 5-cyanobiphenyl
• biphenyl-3-carbonitrile
• MFCD00236364
• DTXSID80951445
• 24973-50-0
• FT-0676395
• SCHEMBL270874
• 28804-96-8
• AMY37932
• InChI=1/C13H9N/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9
• CS-0204987
• DB-366599
• +Expand

• MDL： MFCD00236364
• InChIKey： SYHJILPZUNKNHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9N/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9H
• SMILES： C1=CC=C(C=C1)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 179.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.073499291g/mol
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 3.22528
• PSA: 23.79000
• Boiling Point: 140°C 1mm
• Melting Point: 44-46°C

1,1'-Biphenyl-3-carbonitrile Security Information

• Safety Instruction： S22; S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3439
• Risk Phrases： 20/21/22
• HazardClass：IRRITANT

1,1'-Biphenyl-3-carbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%